An In-depth Technical Guide to the Chemical Properties of Undec-1-en-9-yne
An In-depth Technical Guide to the Chemical Properties of Undec-1-en-9-yne
Core Chemical Properties
Undec-1-en-9-yne is an organic molecule with the molecular formula C₁₁H₁₈. It is a non-conjugated enyne, meaning its double and triple bonds are separated by more than one single bond. This separation dictates that the reactivity of each functional group can largely be considered independently.
Predicted and Comparative Physical Properties
The following table summarizes the predicted physical properties of Undec-1-en-9-yne alongside the known properties of its close structural analogs, 1-undecene and 1-undecyne. These predictions are based on established chemical principles and data from similar molecules.
| Property | Undec-1-en-9-yne (Predicted) | 1-Undecene (Known) | 1-Undecyne (Known) |
| Molecular Formula | C₁₁H₁₈ | C₁₁H₂₂ | C₁₁H₂₀ |
| Molecular Weight | 150.26 g/mol | 154.30 g/mol | 152.28 g/mol |
| Boiling Point | ~180-190 °C | 192-193 °C | ~190 °C |
| Density | ~0.76 g/cm³ | 0.75 g/cm³ | ~0.76 g/cm³ |
| Solubility | Insoluble in water; Soluble in organic solvents | Insoluble in water; Soluble in organic solvents | Insoluble in water; Soluble in organic solvents |
Spectroscopic Characteristics
The spectroscopic properties of Undec-1-en-9-yne can be predicted based on the characteristic signals of its functional groups.
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¹H NMR: Expected signals would include those for the terminal vinyl protons (δ ~4.9-5.8 ppm), the acetylenic proton (δ ~1.8-2.0 ppm), and aliphatic protons in the chain.
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¹³C NMR: Characteristic signals would be present for the sp² carbons of the alkene (δ ~114 and ~139 ppm) and the sp carbons of the alkyne (δ ~68 and ~84 ppm).
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Infrared (IR) Spectroscopy: Key vibrational bands would include a C-H stretch for the terminal alkyne at ~3300 cm⁻¹, a C≡C stretch around 2100-2140 cm⁻¹, a C=C stretch around 1640 cm⁻¹, and C-H stretches for the vinyl group around 3080 cm⁻¹.[1]
Reactivity and Chemical Behavior
The chemical reactivity of Undec-1-en-9-yne is dominated by the presence of the terminal alkene and terminal alkyne. These functional groups can undergo a variety of addition and transformation reactions.
Reactions of the Terminal Alkene
The terminal double bond is susceptible to electrophilic addition reactions. Common transformations include:
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Hydrogenation: Catalytic hydrogenation will reduce the double bond to an alkane.
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Halogenation: Addition of halogens (e.g., Br₂) will form a dihaloalkane.
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Hydrohalogenation: Addition of hydrogen halides (e.g., HBr) will proceed via Markovnikov's rule to yield a secondary alkyl halide.
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Hydration: Acid-catalyzed hydration will also follow Markovnikov's rule to produce a secondary alcohol.
Reactions of the Terminal Alkyne
The terminal triple bond exhibits its own distinct reactivity:
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Acidity of the Acetylenic Proton: The terminal alkyne proton is weakly acidic and can be deprotonated by a strong base (e.g., NaNH₂) to form a powerful nucleophile, an acetylide anion. This anion can then participate in C-C bond-forming reactions.
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Hydrogenation: The alkyne can be partially hydrogenated to a cis-alkene using Lindlar's catalyst or to a trans-alkene via a dissolving metal reduction. Complete hydrogenation yields the corresponding alkane.
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Electrophilic Addition: Similar to the alkene, the alkyne can undergo addition of halogens and hydrogen halides.
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Hydration: Hydration of the terminal alkyne, typically catalyzed by mercury salts, will yield a methyl ketone via an enol intermediate.
The following diagram illustrates the potential reaction pathways for Undec-1-en-9-yne.
Figure 1. Predicted reactivity pathways for Undec-1-en-9-yne.
Representative Experimental Protocol: Synthesis of a Non-Conjugated Enyne
While a specific protocol for Undec-1-en-9-yne is not available, the synthesis of similar non-conjugated enynes can be achieved through the coupling of an appropriate alkenyl halide with a terminal alkyne. A plausible synthetic route could involve a Sonogashira coupling of a terminal alkyne with a vinyl halide. A more direct, multi-step approach starting from simpler building blocks is outlined below as a representative example for the synthesis of a generic non-conjugated enyne.
Objective: To synthesize a non-conjugated enyne via the coupling of an alkynyl nucleophile with an alkyl halide containing a terminal double bond.
Materials:
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Terminal alkyne (e.g., 1-hexyne as a stand-in for the alkyne fragment)
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Alkenyl halide (e.g., 5-bromo-1-pentene for the alkene fragment)
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Strong base (e.g., n-butyllithium in hexane)
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Anhydrous tetrahydrofuran (THF)
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Hexamethylphosphoramide (HMPA) (Caution: Carcinogen)
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Saturated aqueous ammonium chloride (NH₄Cl)
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Diethyl ether
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Magnesium sulfate (MgSO₄)
Procedure:
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A solution of the terminal alkyne in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon).
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An equimolar amount of n-butyllithium is added dropwise, and the mixture is stirred for 30 minutes to form the lithium acetylide.
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HMPA is added, followed by the dropwise addition of the alkenyl halide.
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The reaction mixture is allowed to warm to room temperature and stirred overnight.
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The reaction is quenched by the slow addition of saturated aqueous NH₄Cl.
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The aqueous layer is extracted with diethyl ether.
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The combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated under reduced pressure.
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The crude product is purified by column chromatography on silica gel to yield the desired non-conjugated enyne.
The following workflow diagram illustrates this general synthetic approach.
Figure 2. General workflow for the synthesis of a non-conjugated enyne.
Logical Relationships in Reactivity
The presence of two distinct reactive centers in Undec-1-en-9-yne—the terminal double bond and the terminal triple bond—allows for selective chemical transformations. The choice of reagents and reaction conditions can target one functional group over the other.
Figure 3. Logical relationships of the reactive sites in Undec-1-en-9-yne.
This guide provides a comprehensive, albeit predictive, overview of the chemical properties of Undec-1-en-9-yne, tailored for researchers and professionals in drug development and chemical sciences. The principles outlined here form a solid basis for understanding and manipulating this and similar enyne molecules in a laboratory setting.
